4-Cyclohexyl-3-methyl-4-oxo-3-phenylbutanal
Cat. No. B3049978
Key on ui cas rn:
228419-04-3
M. Wt: 258.35 g/mol
InChI Key: VMWJZMSNIHEFEC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06353008B1
Procedure details
To a solution of 82.65 g (66.29 g, 0.2177 mol) of 4cyclohexyl-3-methyl-4-oxo-3-phenylbutyraldehyde dimethyl acetal in 539 mL of acetone was added 539 mL of 3 N HCl (aq) at RT. After reaction completion (2 h), the mixture was concentrated to 426.5 g (or ⅓ volume) of residue (RT−40° C.). The residue contained mostly water (pH=0) and was extracted twice with 300 mL of MTBE. The MTBE extract was washed with 300 mL of 25% NaCl (aq), dried over MgSO4, gravity filtered and concentrated to afford 54.92 g (97.65%) of title compound as a pink oil: 1H NMR (d6-DMSO): δ 9.54 (t, J=2.0 Hz, 1H, —CHO), 7.36-7.45 (m, 2H, phenyl CH), 7.28-7.35 (m, 3H, phenyl CH), 2.95 (dd, J=16.6 Hz, J=1.9 Hz, 1H, CH2CHO), 2.85 (dd, J=16.6 Hz, J=1.7 Hz, 1H, CH2CHO), 2.41-2.49 (m, 1H, cyclohexyl CH), 1.72 (s, 3H, R2C(CH3)Ph), 0.85-1.66 (m, 10H, cyclohexyl —CH2).
Name
4cyclohexyl-3-methyl-4-oxo-3-phenylbutyraldehyde dimethyl acetal
Quantity
82.65 g
Type
reactant
Reaction Step One
Name
Yield
97.65%
Identifiers
|
REACTION_CXSMILES
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C[O:2][CH:3](OC)[CH2:4][C:5]([CH3:20])([C:14]1[CH:19]=[CH:18][CH:17]=[CH:16][CH:15]=1)[C:6]([CH:8]1[CH2:13][CH2:12][CH2:11][CH2:10][CH2:9]1)=[O:7].Cl>CC(C)=O>[CH:8]1([C:6](=[O:7])[C:5]([CH3:20])([C:14]2[CH:15]=[CH:16][CH:17]=[CH:18][CH:19]=2)[CH2:4][CH:3]=[O:2])[CH2:13][CH2:12][CH2:11][CH2:10][CH2:9]1
|
Inputs
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
|
|
Details
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After reaction completion (2 h)
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Duration
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2 h
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
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the mixture was concentrated to 426.5 g (or ⅓ volume) of residue (RT−40° C.)
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EXTRACTION
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Type
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EXTRACTION
|
|
Details
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was extracted twice with 300 mL of MTBE
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EXTRACTION
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Type
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EXTRACTION
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|
Details
|
The MTBE extract
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WASH
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Type
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WASH
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|
Details
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was washed with 300 mL of 25% NaCl (aq)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over MgSO4, gravity
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FILTRATION
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Type
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FILTRATION
|
|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated
|
Outcomes
Product
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Name
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|
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Type
|
product
|
|
Smiles
|
C1(CCCCC1)C(C(CC=O)(C1=CC=CC=C1)C)=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 54.92 g | |
| YIELD: PERCENTYIELD | 97.65% | |
| YIELD: CALCULATEDPERCENTYIELD | 97.6% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
